Cas no 62171-64-6 (Acetic acid, phenoxy-, 4-nitrophenyl ester)

Acetic acid, phenoxy-, 4-nitrophenyl ester structure
62171-64-6 structure
Product Name:Acetic acid, phenoxy-, 4-nitrophenyl ester
CAS No:62171-64-6
MF:C14H11NO5
MW:273.240844011307
CID:455642
PubChem ID:7900949
Update Time:2025-04-19

Acetic acid, phenoxy-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, phenoxy-, 4-nitrophenyl ester
    • (4-nitrophenyl) 2-phenoxyacetate
    • DTXSID30428955
    • 62171-64-6
    • Inchi: 1S/C14H11NO5/c16-14(10-19-12-4-2-1-3-5-12)20-13-8-6-11(7-9-13)15(17)18/h1-9H,10H2
    • InChI Key: QNSALTLCYPOMRB-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OC1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 273.06373
  • Monoisotopic Mass: 273.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 78.67
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